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Compound of Interest

Compound Name: 3,5-Difluorotoluene

Cat. No.: B038592 Get Quote

Introduction

3,5-Difluorotoluene is a fluorinated aromatic compound that serves as a versatile building

block in the synthesis of various fine chemicals, including agrochemicals. Its unique substitution

pattern influences the physicochemical properties and biological activity of the resulting

molecules. This application note details the use of 3,5-difluorotoluene as a starting material

for the synthesis of the herbicide pyraclonil, a potent inhibitor of the enzyme

protoporphyrinogen oxidase (PPO).

Synthetic Pathway Overview
The synthesis of pyraclonil from 3,5-difluorotoluene proceeds through a key intermediate, 3,5-

difluorobenzaldehyde. The overall synthetic scheme involves the oxidation of 3,5-
difluorotoluene to 3,5-difluorobenzaldehyde, followed by a multi-step reaction sequence to

construct the final pyraclonil molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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